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Compound of Interest

Compound Name:

(3-

((Dimethylamino)methyl)phenyl)bo

ronic acid hydrochloride

Cat. No.: B591612 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of the known physical and chemical

properties of (3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride. The

information is curated for researchers, scientists, and professionals in drug development who

may utilize this compound in various applications, including organic synthesis and medicinal

chemistry.

Chemical Identity and Properties
(3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride is a substituted

phenylboronic acid derivative. Boronic acids are notable for their utility in organic synthesis,

particularly in the Suzuki-Miyaura cross-coupling reaction to form carbon-carbon bonds. The

presence of the dimethylaminomethyl group can influence its solubility, reactivity, and potential

biological activity.

Table 1: General and Physical Properties
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Property Value Source

CAS Number 1485417-01-3 [1]

Molecular Formula C₉H₁₅BClNO₂ [1]

Molecular Weight 215.49 g/mol [1]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 82-85 °C (lit.) [1]

Boiling Point Not available

Solubility

No specific data available.

Generally, boronic acids have

limited solubility in water but

are soluble in many organic

solvents.

pKa

No specific experimental data

available. The pKa of the

boronic acid moiety is

influenced by substituents on

the phenyl ring.

Safety and Handling
Proper handling of (3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride is

essential in a laboratory setting. The following table summarizes its known hazard

classifications.

Table 2: Hazard Identification
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Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Source:[3]

Storage and Handling Recommendations:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Avoid inhalation of dust.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Experimental Protocols
Detailed experimental protocols for the determination of all physical properties of this specific

compound are not readily available in the public domain. However, standard methodologies for

determining the melting point, a key physical property, are well-established.

Melting Point Determination Protocol (General)

The melting point of a solid organic compound is a crucial indicator of its purity. A sharp melting

range (typically 0.5-1 °C) is characteristic of a pure substance, while impurities tend to depress

and broaden the melting range.[4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)
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Thermometer

Mortar and pestle[4]

Procedure:

Sample Preparation: A small amount of the dry, powdered (3-
((Dimethylamino)methyl)phenyl)boronic acid hydrochloride is placed in a mortar and

ground into a fine powder.[4][5]

Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered sample

to pack a small amount (2-3 mm in height) of the compound into the sealed end.[6]

Measurement:

The packed capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated rapidly to about 15-20 °C below the expected melting point (82-85

°C).[4]

The heating rate is then reduced to approximately 1-2 °C per minute to allow for accurate

observation.

Observation: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire sample becomes a clear liquid (completion of melting) are

recorded. This range is the melting point of the sample.[7]

Application in Synthesis: Suzuki-Miyaura Coupling
Phenylboronic acids are fundamental reagents in the palladium-catalyzed Suzuki-Miyaura

cross-coupling reaction, a powerful method for forming C-C bonds, particularly for the synthesis

of biaryls.[8][9] The general workflow for such a reaction involving a generic phenylboronic acid

is depicted below.
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Caption: General catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

This diagram illustrates the key steps of the reaction: oxidative addition of the aryl halide to the

palladium(0) catalyst, transmetalation with the boronic acid (activated by a base), and reductive

elimination to yield the final product and regenerate the catalyst.[8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. americanelements.com [americanelements.com]

2. scbt.com [scbt.com]

3. 3-(Dimethylamino)phenylboronic Acid Hydrochloride (contains varying amounts of
Anhydride) | C8H13BClNO2 | CID 44754897 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. uomosul.edu.iq [uomosul.edu.iq]

5. uomus.edu.iq [uomus.edu.iq]

6. byjus.com [byjus.com]

7. pennwest.edu [pennwest.edu]

8. Suzuki reaction - Wikipedia [en.wikipedia.org]

9. books.rsc.org [books.rsc.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b591612?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Suzuki_reaction
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Suzuki-Miyaura_Coupling
https://www.benchchem.com/product/b591612?utm_src=pdf-custom-synthesis
https://www.americanelements.com/1485417-01-3-3-dimethylamino-methyl-phenyl-boronic-acid-hydrochloride
https://www.scbt.com/p/3-dimethylamino-phenylboronic-acid-hydrochloride-1256355-23-3
https://pubchem.ncbi.nlm.nih.gov/compound/44754897
https://pubchem.ncbi.nlm.nih.gov/compound/44754897
https://uomosul.edu.iq/public/files/datafolder_2934/_20200312_080715_750.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://en.wikipedia.org/wiki/Suzuki_reaction
https://books.rsc.org/books/edited-volume/1945/chapter/2577983/Suzuki-Miyaura-Coupling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [(3-((Dimethylamino)methyl)phenyl)boronic acid
hydrochloride physical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591612#3-dimethylamino-methyl-phenyl-boronic-
acid-hydrochloride-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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